Cas no 29128-92-5 (Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?))

• Product Name: Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?)
• CAS No: 29128-92-5
• MF: C₂₇H₁₆N₄Na₂O₇S
• MW: 586.483086585999
• CID: 262533
• PubChem ID: 135666645
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:?)
• LogP
• disodium,(3Z)-6-oxo-3-[[4-[(2Z)-2-(1-oxo-4-sulfonatonaphthalen-2-ylidene)hydrazinyl]naphthalen-1-yl]hydrazinylidene]cyclohexa-1,4-diene-1-carboxylate
• 29128-92-5
• Acid Chrome Black
• Salicylic acid, 5-((4-((1-hydroxy-4-sulfo-2-naphthyl)azo)-1-naphthyl)azo)-, sodium salt
• AKOS000282543

• Inchi： 1S/C27H18N4O7S.2Na/c32-24-12-9-15(13-20(24)27(34)35)28-29-21-10-11-22(17-6-2-1-5-16(17)21)30-31-23-14-25(39(36,37)38)18-7-3-4-8-19(18)26(23)33;;/h1-14,32-33H,(H,34,35)(H,36,37,38);;/q;2*+1/p-2/b29-28+,31-30+;;
• InChI Key： GVWDYPOPHIMGAC-RAZGBZQESA-L
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)[O-])/N=N/C1=CC=C(C2=CC=CC=C21)/N=N/C1C=CC(=C(C(=O)O)C=1)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 586.05368
• Monoisotopic Mass: 586.053509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1290
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 180.25